Cas no 208941-45-1 (3-(3-Aminophenyl)benzyl alcohol)
208941-45-1 structure
Product Name:3-(3-Aminophenyl)benzyl alcohol
CAS No:208941-45-1
MF:C13H13NO
MW:199.248423337936
CID:910746
PubChem ID:1393791
Update Time:2025-04-19
3-(3-Aminophenyl)benzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Aminophenyl)benzyl alcohol
- [3-(3-aminophenyl)phenyl]methanol
- 208941-45-1
- DTXSID70362708
- [1,1'-Biphenyl]-3-methanol, 3'-amino-
- (3'-Amino-[1,1'-biphenyl]-3-yl)methanol
- SCHEMBL3785729
-
- Inchi: 1S/C13H13NO/c14-13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-15/h1-8,15H,9,14H2
- InChI Key: HQVVZRVJRPKQJD-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C=1)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 199.10000
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25000
- LogP: 3.00930
3-(3-Aminophenyl)benzyl alcohol Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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